Coordination Denticity: Tridentate N,N,O vs. Bidentate N,O in Schiff Base Metal Complexes
Upon conversion to the Schiff base 2-bromo-6-[(2-dimethylaminoethylimino)methyl]phenol (L1), the ligand coordinates Cu(II) through three donor atoms (phenolate-O, imine-N, and dimethylamino-N), forming a mononuclear [CuL1(NCS)] complex [1]. In contrast, the analog lacking the dimethylamino group, 2-bromo-6-[(2-ethylaminoethylimino)methyl]phenol (L2), coordinates Cu(II) solely through imine-N and phenolate-O (bidentate), producing a [Cu(L2)₂]·2Br complex with a different metal:ligand stoichiometry [1]. This difference arises from the terminal group on the aminoethyl arm: the dimethylamino group provides a third donor site, while the ethylamino group does not.
| Evidence Dimension | Number of donor atoms coordinating Cu(II) center |
|---|---|
| Target Compound Data | 3 donor atoms (N,N,O) from Schiff base derivative L1 |
| Comparator Or Baseline | 2 donor atoms (N,O) from Schiff base derivative L2 (2-bromo-6-[(2-ethylaminoethylimino)methyl]phenol) |
| Quantified Difference | L1 provides 1 additional dative bond (tertiary amine N) per ligand molecule, altering complex stoichiometry from [Cu(L2)₂]·2Br to [CuL1(NCS)] |
| Conditions | Self-assembly of equimolar CuBr₂ and NH₄SCN with ligand in methanol under aerobic conditions; products characterized by single-crystal X-ray diffraction |
Why This Matters
Researchers selecting a ligand precursor for Cu(II) complexes can control metal coordination number and complex nuclearity by choosing the dimethylamino-substituted compound over the ethylamino analog.
- [1] Hou, J.-L.; Bi, Y.; Wu, H.-Y.; Han, C.-L. Self-Assembly and X-Ray Crystal Structures of New Copper Complexes With Similar O,N-Donor Schiff Base Ligands and Ammonium Thiocyanate. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry 2013, 43 (10), 1429–1433. DOI: 10.1080/15533174.2012.757751. View Source
